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Compound of Interest

Compound Name: LY2940094

Cat. No.: B608728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic properties of

LY2940094, a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ) peptide

(NOP) receptor, across various preclinical species and humans. The data presented herein is

intended to support researchers in understanding the disposition of this compound and to aid in

the design and interpretation of nonclinical and clinical studies.

Executive Summary
LY2940094 demonstrates oral bioavailability and readily penetrates the central nervous system

in rodents and humans.[1] The compound has been evaluated in mice, rats, and humans,

showing dose-proportional exposure in the clinical dose range.[2] This guide summarizes the

available pharmacokinetic data, details the experimental methodologies employed in these

studies, and provides a visualization of the NOP receptor signaling pathway.

Comparative Pharmacokinetic Data
The following table summarizes the key pharmacokinetic parameters of LY2940094 in mice,

rats, and humans.
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Parameter Mouse Rat Human

Dose (mg/kg) 3 (p.o.) 10 (p.o.) 4 - 40 (p.o.)

Cmax (ng/mL) 99-206 (plasma) -
7.93 - 102 (plasma, at

peak)

Brain Conc. (ng/g) 84-123 - -

Tmax (hr) - - 2 - 6 (after 1-2 hr lag)

Receptor Occupancy - 62% (brain)
73-97% (at peak), 28-

82% (at 24h)

EC50 for RO (ng/mL) - 5.8 (hypothalamus)
2.94 - 3.46 (brain

regions)

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; RO: Receptor Occupancy;

EC50: Half-maximal effective concentration. Note: Data for some parameters across all species

were not available in the public domain.

Signaling Pathway
LY2940094 acts as an antagonist at the NOP receptor, a G protein-coupled receptor (GPCR).

The binding of the endogenous ligand, N/OFQ, to the NOP receptor typically initiates a

signaling cascade that includes the inhibition of adenylyl cyclase and modulation of ion

channels. By blocking this interaction, LY2940094 is thought to produce its therapeutic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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